![molecular formula C25H19Cl2N3O2S B1228140 2-[[3-(3,4-dichlorophenyl)-4-oxo-2-quinazolinyl]thio]-N-(2,3-dihydro-1H-inden-5-yl)acetamide](/img/structure/B1228140.png)
2-[[3-(3,4-dichlorophenyl)-4-oxo-2-quinazolinyl]thio]-N-(2,3-dihydro-1H-inden-5-yl)acetamide
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Overview
Description
2-[[3-(3,4-dichlorophenyl)-4-oxo-2-quinazolinyl]thio]-N-(2,3-dihydro-1H-inden-5-yl)acetamide is a member of quinazolines.
Scientific Research Applications
Anticancer Activity
- A study by Berest et al. (2011) highlighted the synthesis of novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides, revealing in vitro anticancer and antibacterial activity. They found compound 4.10 to be particularly effective against non-small cell lung and CNS cancer cell lines, specifically HOP-92 and U251 (Berest et al., 2011).
- Kovalenko et al. (2012) synthesized a series of N-R-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments. These compounds displayed significant anticancer activity against colon cancer, melanoma, and ovarian cancer cell lines (Kovalenko et al., 2012).
Anticonvulsant Activity
- Bunyatyan et al. (2020) investigated a series of 2-(4-oxo-2-thioxo-1,4-dihydro-3(2H)-quinazolinyl)-acetamides for anticonvulsant effects. These compounds exhibited weak to moderate anticonvulsant effects in a pentylenetetrazole-induced seizure model in mice (Bunyatyan et al., 2020).
- El Kayal et al. (2022) synthesized 1-benzylsubstituted derivatives of N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide and evaluated their anticonvulsant activity, finding no significant effects in the PTZ-induced seizures model in mice (El Kayal et al., 2022).
Antibacterial Activity
- Desai et al. (2008) synthesized various acetamides and evaluated them for antibacterial activity. The study suggested a positive contribution of substituents at certain positions, indicating increased antibacterial efficacy (Desai et al., 2008).
- Mistry et al. (2009) explored novel thiazolidinone and acetidinone derivatives and their antimicrobial activity, underscoring the importance of structural variations for enhanced activity (Mistry et al., 2009).
properties
Molecular Formula |
C25H19Cl2N3O2S |
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Molecular Weight |
496.4 g/mol |
IUPAC Name |
2-[3-(3,4-dichlorophenyl)-4-oxoquinazolin-2-yl]sulfanyl-N-(2,3-dihydro-1H-inden-5-yl)acetamide |
InChI |
InChI=1S/C25H19Cl2N3O2S/c26-20-11-10-18(13-21(20)27)30-24(32)19-6-1-2-7-22(19)29-25(30)33-14-23(31)28-17-9-8-15-4-3-5-16(15)12-17/h1-2,6-13H,3-5,14H2,(H,28,31) |
InChI Key |
NKEPETSZEKNCMK-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)NC(=O)CSC3=NC4=CC=CC=C4C(=O)N3C5=CC(=C(C=C5)Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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